Cas no 89610-99-1 (Benzoic acid, 3-hydroxy-5-(methylamino)-, methyl ester)
89610-99-1 structure
Product Name:Benzoic acid, 3-hydroxy-5-(methylamino)-, methyl ester
CAS No:89610-99-1
MF:C9H11NO3
MW:181.188542604446
CID:594875
PubChem ID:24976447
Update Time:2025-04-19
Benzoic acid, 3-hydroxy-5-(methylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-hydroxy-5-(methylamino)-, methyl ester
- methyl 3-hydroxy-5-(methylamino)benzoate
- 89610-99-1
- SCHEMBL10929397
- DTXSID90648273
- methyl 3-hydroxy-5-methylaminobenzoate
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- Inchi: 1S/C9H11NO3/c1-10-7-3-6(9(12)13-2)4-8(11)5-7/h3-5,10-11H,1-2H3
- InChI Key: PXKDKRMXHVKOAF-UHFFFAOYSA-N
- SMILES: OC1C=C(C(=O)OC)C=C(C=1)NC
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 58.6Ų
Benzoic acid, 3-hydroxy-5-(methylamino)-, methyl ester Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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